Cas no 2248285-29-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)-4-methylquinoline-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)-4-methylquinoline-3-carboxylate
• CAS No: 2248285-29-0
• MF: C₂₁H₁₆N₂O₅
• MW: 376.362145423889
• CID: 6403107
• PubChem ID: 165731400
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)-4-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522712
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)-4-methylquinoline-3-carboxylate
• 2248285-29-0

• Inchi： 1S/C21H16N2O5/c1-12-13-7-5-6-10-16(13)22-17(11-27-2)18(12)21(26)28-23-19(24)14-8-3-4-9-15(14)20(23)25/h3-10H,11H2,1-2H3
• InChI Key： YLBJCVMDBYUZKK-UHFFFAOYSA-N
• SMILES： O(C(C1C(COC)=NC2C=CC=CC=2C=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 376.10592162g/mol
• Monoisotopic Mass: 376.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)-4-methylquinoline-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)-4-methylquinoline-3-carboxylate (CAS No. 2248285-29-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)-4-methylquinoline-3-carboxylate (CAS No. 2248285-29-0) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, combining a quinoline core with an isoindole derivative, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "what is the role of quinoline derivatives in drug discovery" and "how are isoindole-based compounds utilized in materials science."

From a structural perspective, this compound features a 2-(methoxymethyl)-4-methylquinoline-3-carboxylate moiety linked to a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group. Such hybrid architectures are increasingly sought after in medicinal chemistry due to their ability to modulate biological targets. Recent studies highlight the importance of quinoline-3-carboxylates in inhibiting enzymes like kinases, which are pivotal in cancer research. Meanwhile, the isoindole-1,3-dione fragment is known for its electron-accepting properties, making it valuable in organic electronics and photovoltaics.

The synthesis of CAS 2248285-29-0 typically involves multi-step organic reactions, including esterification and cyclization processes. Researchers frequently search for "efficient synthesis methods for quinoline-isoindole hybrids" or "green chemistry approaches to heterocyclic compounds," reflecting the demand for sustainable methodologies. Recent advancements in catalytic systems, such as palladium-catalyzed cross-coupling, have improved yields and reduced waste in producing similar structures.

Applications of this compound span multiple domains. In pharmaceuticals, its structural analogs demonstrate antimicrobial and anti-inflammatory activities, aligning with trending topics like "antibiotic resistance solutions" and "next-generation anti-inflammatory agents." In materials science, its conjugated system contributes to luminescent properties, relevant to OLED technology—a hot topic in searches for "organic light-emitting diode materials 2024."

Stability and storage conditions are also frequently queried. 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)-4-methylquinoline-3-carboxylate should be stored under inert conditions at low temperatures to prevent hydrolysis of its ester group. Analytical techniques like HPLC and NMR are critical for purity verification, addressing common questions such as "how to characterize complex heterocyclic compounds."

In conclusion, CAS 2248285-29-0 represents a versatile scaffold bridging medicinal chemistry and advanced materials. Its study addresses key industry challenges, from drug development to sustainable electronics, making it a compound of enduring relevance. For researchers exploring "innovative heterocyclic building blocks" or "multi-functional molecular designs," this compound offers rich opportunities for discovery.